Cas no 1004951-68-1 (2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid)

• Product Name: 2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid
• CAS No: 1004951-68-1
• MF: C₁₆H₂₀ClN₃O₄
• MW: 353.800703048706
• MDL: MFCD04967174
• CID: 3058172
• PubChem ID: 4031107
• Update Time: 2025-04-21

2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl]acetic acid
• 2-[3-(4-chloro-5-methyl-3-nitro-pyrazol-1-yl)-1-adamantyl]acetic acid
• [3-(4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)-1-adamantyl]acetic acid
• 2-3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-ylacetic acid
• AKOS025214100
• CS-0279477
• 2-[3-(4-chloro-5-methyl-3-nitropyrazol-1-yl)-1-adamantyl]acetic acid
• STK312500
• AKOS000306003
• EN300-228907
• 2-(3-(4-Chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)adamantan-1-yl)acetic acid
• 1004951-68-1
• [3-(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)tricyclo[3.3.1.1~3,7~]dec-1-yl]acetic acid
• MFCD04967174
• EQB95168
• 2-[3-(4-CHLORO-5-METHYL-3-NITRO-1H-PYRAZOL-1-YL)-1-ADAMANTYL]ACETIC ACID
• 2-[3-(4-chloro-5-methyl-3-nitropyrazolyl)adamantanyl]acetic acid
• BBL038751
• [3-(4-CHLORO-5-METHYL-3-NITROPYRAZOL-1-YL)ADAMANTAN-1-YL]ACETIC ACID

• MDL： MFCD04967174
• Inchi： 1S/C16H20ClN3O4/c1-9-13(17)14(20(23)24)18-19(9)16-5-10-2-11(6-16)4-15(3-10,8-16)7-12(21)22/h10-11H,2-8H2,1H3,(H,21,22)
• InChI Key： FFOUCKPQFNFKTL-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1C)C12CC3CC(C1)CC(CC(=O)O)(C3)C2

Computed Properties

• Exact Mass: 353.1142338Da
• Monoisotopic Mass: 353.1142338Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds